N-Butyl-N,N-dioctyloctan-1-aminium bromide

• CAS No.: 61175-81-3
• Molecular Formula: C28H60BrN
• Molecular Weight: 490.7 g/mol
• IUPAC Name: butyl(trioctyl)azanium;bromide
• InChI: InChI=1S/C28H60N.BrH/c1-5-9-13-16-19-22-26-29(25-12-8-4,27-23-20-17-14-10-6-2)28-24-21-18-15-11-7-3;/h5-28H2,1-4H3;1H/q+1;/p-1
• InChI Key: KEYNERKGFPWTDL-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCC[N+](CCCC)(CCCCCCCC)CCCCCCCC.[Br-]

Description

N-Butyl-N,N-dioctyloctan-1-aminium bromide is a quaternary ammonium compound with the molecular formula C25H54BrN. It is known for its surfactant properties and is commonly used in various chemical and industrial applications. This compound is characterized by its long alkyl chains, which contribute to its hydrophobic nature.

Preparation Methods

Synthetic Routes and Reaction Conditions

N-Butyl-N,N-dioctyloctan-1-aminium bromide can be synthesized through a quaternization reaction. This involves the reaction of N,N-dioctylamine with butyl bromide in the presence of a suitable solvent, such as acetonitrile or ethanol. The reaction is typically carried out under reflux conditions to ensure complete conversion of the amine to the quaternary ammonium salt.

Industrial Production Methods

In an industrial setting, the production of this compound involves the use of large-scale reactors where the reactants are mixed and heated under controlled conditions. The product is then purified through crystallization or distillation to achieve the desired purity levels.

Chemical Reactions Analysis

Types of Reactions

N-Butyl-N,N-dioctyloctan-1-aminium bromide primarily undergoes substitution reactions due to the presence of the bromide ion. It can also participate in phase transfer catalysis, where it facilitates the transfer of reactants between different phases in a reaction mixture.

Common Reagents and Conditions

Substitution Reactions: Common reagents include alkyl halides and nucleophiles. The reactions are typically carried out